
Introduction: The Strategic Value of a Pyrimidine
Building Block

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(4-Methoxypyrimidin-2-

yl)ethanone

CAS No.: 463337-53-3

Cat. No.: B3138673

Get Quote

In the landscape of medicinal chemistry and materials science, heterocyclic compounds form

the bedrock of innovation. Among these, pyrimidine derivatives are of paramount importance,

constituting the core scaffold of numerous therapeutic agents and functional materials. 1-(4-
Methoxypyrimidin-2-yl)ethanone (CAS No. 463337-53-3) is a key heterocyclic building block

whose strategic combination of a methoxy-substituted pyrimidine ring and a reactive acetyl

group offers significant synthetic versatility.[1][2] This guide provides an in-depth analysis of its

commercial availability, quality control standards, safe handling protocols, and synthetic

potential, designed to equip researchers with the practical knowledge required for its effective

procurement and application.

Section 1: Compound Profile and Technical
Specifications
Understanding the precise chemical and physical properties of a starting material is

fundamental to reproducible and successful research. 1-(4-Methoxypyrimidin-2-yl)ethanone
is a solid compound at room temperature, with key specifications typically offered by

commercial suppliers summarized below.
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Property Value Source

CAS Number 463337-53-3 [3]

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol [3]

Typical Purity ≥ 97%

Physical Form Solid

Storage Conditions Refrigerated

Country of Origin China (CN)

The specified purity of ≥ 97% is suitable for most research and development applications,

serving as a reliable starting point for multi-step syntheses. Refrigerated storage is mandated

to prevent potential degradation over time, ensuring the compound's stability and integrity upon

use.

Section 2: Commercial Availability and Sourcing
Strategy
Procuring high-quality chemical reagents is a critical, yet often overlooked, aspect of

experimental design. The primary route to obtaining 1-(4-Methoxypyrimidin-2-yl)ethanone for

the research community is through established global distributors who source from specialized

manufacturers.

Key Commercial Suppliers
The most prominent and verifiable source for this compound is PharmaBlock (USA), Inc., which

is available through major distribution channels such as Sigma-Aldrich (Merck).[3] This supply

chain ensures that the product adheres to rigorous quality standards and is accompanied by

the necessary documentation for research and regulatory purposes.
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Manufacturer/Supplier Distributor Notes

PharmaBlock (USA), Inc. Sigma-Aldrich (Merck)

Offers the compound with

stated purity of 97% and

provides key documentation

like Certificates of Analysis.[3]

It is crucial for researchers to source from reputable distributors who can provide lot-specific

analytical data. While other platforms may list the compound, sourcing through a major

distributor like Sigma-Aldrich provides a higher degree of confidence in product identity and

purity.[4]

Supply Chain for Research Chemicals

Manufacturer

Distributor

Bulk Supply & QC

Researcher

Catalog Purchase & Documentation

Click to download full resolution via product page

Caption: Typical supply chain for a specialized chemical intermediate.

Section 3: Quality Control and Documentation: The
Certificate of Analysis
Trust in a chemical reagent begins with its documentation. The Certificate of Analysis (CoA) is

a self-validating document that provides a lot-specific quality control report, ensuring the
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material meets the required specifications. Researchers must demand and scrutinize the CoA

before using any chemical intermediate.

Interpreting a Typical Certificate of Analysis
A CoA for 1-(4-Methoxypyrimidin-2-yl)ethanone will typically include the following sections:

Product Information: Confirms the product name, CAS number, molecular formula, and lot

number.

Analytical Tests & Specifications: Lists the tests performed and the acceptable range for

each result.

Lot-Specific Results: Shows the actual measured values for the purchased batch.

Example Protocol: CoA Verification

Confirm Identity: Verify that the product name and CAS number (463337-53-3) on the CoA

match the product label.

Check Purity: The purity value, typically determined by High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC), should meet or exceed the required

specification (e.g., ≥ 97%).

Verify Structure: While not always provided on a standard CoA, structural confirmation is

often done by the manufacturer using techniques like ¹H NMR and Mass Spectrometry. If

embarking on GMP synthesis, requesting this data is advisable.

Date of Analysis: Note the date of testing to ensure the data is recent and the product has

not exceeded its recommended re-test date.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3138673/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-pyrimidine-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Intermediate QC Workflow
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Caption: A standard quality control workflow for chemical reagents.

Section 4: Safety, Handling, and Storage
Proper handling of any chemical reagent is essential for laboratory safety. 1-(4-
Methoxypyrimidin-2-yl)ethanone is classified with the GHS07 pictogram, indicating it poses

specific health risks.

GHS Hazard Profile
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Protocol: Safe Laboratory Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and chemical safety goggles conforming to EN166 or NIOSH standards.[5][6]

Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.[5]

Dispensing: Use a spatula to weigh and dispense the solid. Avoid creating dust. If

transferring solutions, use a syringe or pipette.

Exposure Response:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[6]

Storage: Store the container tightly sealed in a designated, refrigerated environment as

specified by the supplier to ensure long-term stability.

Section 5: Application in Chemical Synthesis
The synthetic utility of 1-(4-Methoxypyrimidin-2-yl)ethanone stems from its bifunctional

nature. The acetyl group and the pyrimidine ring serve as versatile handles for constructing
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more complex molecular architectures, making it a valuable intermediate in drug discovery

programs.[2][7]

Key Reactive Sites:
The Acetyl Group (Ketone): The α-protons of the ketone are acidic and can be deprotonated

to form an enolate, which can participate in a wide range of C-C bond-forming reactions such

as aldol condensations and alkylations. The carbonyl itself can undergo nucleophilic attack

or be converted into other functional groups (e.g., amines via reductive amination).

The Pyrimidine Ring: The methoxy group can potentially be substituted via nucleophilic

aromatic substitution (SₙAr) reactions, although this often requires activation. The ring

nitrogen atoms can also influence reactivity and act as hydrogen bond acceptors in

interactions with biological targets.

Illustrative Synthetic Pathway
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Caption: General reaction scheme showing the acetyl group's reactivity.

The strategic placement of these functional groups allows for the regioselective elaboration of

the molecule, enabling chemists to systematically explore the chemical space around the
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pyrimidine core to optimize properties such as target binding affinity, selectivity, and ADME

(absorption, distribution, metabolism, and excretion) profiles.

Conclusion
1-(4-Methoxypyrimidin-2-yl)ethanone is a valuable and commercially accessible building

block for advanced chemical synthesis. For researchers in drug development and materials

science, successful application hinges on a holistic understanding of its procurement, quality,

and handling. By sourcing from reputable suppliers like PharmaBlock through established

distributors, diligently verifying product quality via the Certificate of Analysis, and adhering to

strict safety protocols, scientists can confidently and effectively integrate this versatile

intermediate into their research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
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